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Compound of Interest

Compound Name: E4CPG

Cat. No.: B1139386

CAS Number: 170846-89-6

(RS)-a-Ethyl-4-carboxyphenylglycine (E4CPG) is a potent antagonist of group | and group I
metabotropic glutamate receptors (mGIluRs), making it a valuable tool in neuroscience
research.[1][2][3][4][5][6] This technical guide provides a comprehensive overview of E4CPG,
including its chemical and physical properties, mechanism of action, relevant experimental
protocols, and the signaling pathways it modulates.

Physicochemical Properties of EACPG

E4CPG is a white to off-white solid powder.[1][5] Its key physicochemical properties are
summarized in the table below. While an experimental melting point has not been definitively
reported in the literature, several predicted values for its physicochemical properties are
available.
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Property Value Source

CAS Number 170846-89-6 [11[2][3]

Molecular Formula C11H13NO4 [11[2][41[5]

Molecular Weight 223.23 g/mol [1112]14]
(RS)-0-Ethyl-4-

Synonyms carboxyphenylglycine, (RS)- [31[7]
ECPG

Purity >98% [3]

Appearance White to off-white solid powder  [1][5]
Insoluble in DMF, DMSO,

Solubility Ethanol. Soluble in PBS (pH [7]

7.2) at 100 pg/ml.

Predicted Boiling Point

431.3+40.0 °C

Predicted Density

1.337+0.06 g/cm3

Predicted pKa

1.76+0.10

Storage

Store powder at -20°C for up
to 3 years. Store solutions at

-80°C for up to 1 year.

[1]

Mechanism of Action

E4CPG functions as a competitive antagonist at group | and group Il metabotropic glutamate

receptors.[1][2][3][5][6] This means it binds to the same site as the endogenous ligand,

glutamate, but does not activate the receptor. Its antagonism has been demonstrated to be
more potent than that of (RS)-MCPG.[1][2][4][6]

e Group I mGIuRs (mGIuR1 and mGIuR5): These receptors are coupled to Gq proteins. Their

activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IPs triggers the release of intracellular calcium (Ca2*), and DAG
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activates protein kinase C (PKC). By blocking these receptors, EACPG inhibits this signaling
cascade.[7]

e Group Il mGIluRs (mGIuR2 and mGIluR3): These receptors are coupled to Gi/o proteins.
Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic
adenosine monophosphate (cCAMP) levels. E4ACPG antagonizes this effect, preventing the
glutamate-induced reduction in cAMP.[7]

E4CPG has been shown to be selective for mGIuR1 and mGIuR2 over mGIuR6 at a
concentration of 1 mM.[7] A K-B value of 0.367 mM has been reported for its action at rat
cortical mGIluRs.[3][6]

Signaling Pathways Modulated by E4CPG

The antagonistic action of EACPG on group | and Il mGluRs disrupts key signaling pathways
involved in synaptic plasticity and neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [E4CPG: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139386#e4cpg-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://academic.oup.com/cercor/article-pdf/15/9/1414/814206/bhi022.pdf
https://resources.revvity.com/pdfs/gde-htrf-optimisation-assay-camp-gs-antago.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6679716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6679716/
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6692522.htm
https://www.cookechem.com/Detail/M2437935.htm
https://www.mdpi.com/2073-4409/12/12/1588
https://www.researchgate.net/publication/261035184_A_Real-Time_Method_for_Measuring_cAMP_Production_Modulated_by_G_io-Coupled_Metabotropic_Glutamate_Receptors
https://www.benchchem.com/product/b1139386#e4cpg-cas-number-and-properties
https://www.benchchem.com/product/b1139386#e4cpg-cas-number-and-properties
https://www.benchchem.com/product/b1139386#e4cpg-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

